Cas no 899995-16-5 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-propylpentanamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-propylpentanamide
• CAS No: 899995-16-5
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 5493304
• PubChem ID: 18586591
• Update Time: 2025-07-15

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-propylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-propylpentanamide
• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-propylpentanamide
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide
• F2823-0010
• 899995-16-5
• AKOS024470174
• VU0501223-1
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-propylpentanamide

• Inchi： 1S/C17H27N5O2/c1-6-8-12(9-7-2)15(23)20-21-11-18-14-13(16(21)24)10-19-22(14)17(3,4)5/h10-12H,6-9H2,1-5H3,(H,20,23)
• InChI Key： KUVSVVPUTLCVFN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)NN1C=NC2=C(C=NN2C(C)(C)C)C1=O

Computed Properties

• Exact Mass: 333.21647512g/mol
• Monoisotopic Mass: 333.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.6Ų

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-propylpentanamide

Introduction to N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide (CAS No. 899995-16-5)

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide (CAS No. 899995-16-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound make it a promising candidate for various pharmaceutical applications.

The chemical structure of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide consists of a pyrazolopyrimidine core functionalized with a tert-butyl group and a 2-propylpentanamide moiety. The tert-butyl group is known for its steric hindrance and lipophilic properties, which can influence the compound's pharmacokinetic behavior. The 2-propylpentanamide moiety adds additional complexity and can contribute to the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's anti-cancer properties. Preclinical studies have demonstrated that N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide exhibits potent cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle regulatory proteins. These findings suggest that it could be developed as a novel chemotherapeutic agent.

In addition to its anti-inflammatory and anti-cancer properties, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide has also shown promise in neurodegenerative diseases. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta-amyloid and tau. These effects make it a potential therapeutic option for conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-propylpentanamide has been extensively studied to optimize its therapeutic potential. Studies have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also exhibits a reasonable half-life, which allows for once-daily dosing in preclinical models.

To further enhance its therapeutic efficacy and reduce potential side effects, researchers are exploring different drug delivery systems for N-{1-tert-butyl-4-o xo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - yl } - 2 - prop ylpent an amide. Nanoparticle-based delivery systems have shown particular promise in improving the solubility and targeting capabilities of this compound. These delivery systems can protect the compound from degradation in the bloodstream and ensure its targeted delivery to specific tissues or cells.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-t e r t - but yl - 4 - ox o - 1 H , 4 H , 5 H - pyraz olo [ 3 , 4 - d ] pyr im idine - 5 - yl } - 2 - prop ylpent an amide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease conditions.

In conclusion, N-{1-t e r t - but yl - 4 - ox o - 1 H , 4 H , 5 H - pyraz olo [ 3 , 4 - d ] pyr im idine - 5 - yl } - 2 - prop ylpent an amide (CAS No. 899995 - 16 - 5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.